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Compound of Interest

Compound Name: Cyclohexanecarbohydrazide

Cat. No.: B1361583 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Cyclohexanecarbohydrazide. Adherence to

these guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Chemical Identifier:

Name: Cyclohexanecarbohydrazide

CAS Number: 38941-47-8

Molecular Formula: C₇H₁₄N₂O

Molecular Weight: 142.20 g/mol [1]

Hazard Identification and GHS Classification
Cyclohexanecarbohydrazide is classified as a hazardous substance. The primary hazards

identified are:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Irritation (Category 1/2): Causes serious eye damage or irritation.[1]
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1]

GHS Pictograms:

Danger

Hazard Statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact. The following table summarizes the required PPE for handling

Cyclohexanecarbohydrazide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://www.benchchem.com/product/b1361583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Material/Standard Specification

Hands
Chemical-resistant

gloves
Nitrile or Neoprene

Inspected before each

use and changed

immediately upon

contamination.

Eyes/Face
Safety goggles and

face shield
ANSI Z87.1 compliant

Goggles must be worn

at all times. A face

shield is required

when there is a risk of

splashes or aerosol

generation.

Body Laboratory coat Flame-resistant

Must be fully buttoned

with sleeves rolled

down.

Respiratory
NIOSH-approved

respirator
N95 or higher

Required when

working outside of a

certified chemical

fume hood or when

aerosols may be

generated.

Operational Plan: Step-by-Step Handling Procedure
All handling of Cyclohexanecarbohydrazide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents before starting.

Don the required PPE as detailed in the table above.

Have an emergency spill kit readily accessible.
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Handling:

Handle Cyclohexanecarbohydrazide as a solid to minimize dust generation.

If weighing the compound, do so within the fume hood on a tared weigh boat.

When preparing solutions, add the solid slowly to the solvent to avoid splashing.

Keep containers of Cyclohexanecarbohydrazide tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove PPE in the correct order to avoid self-contamination (gloves first, then face

shield/goggles, then lab coat).

Wash hands thoroughly with soap and water after removing gloves.

Preparation Handling (in Fume Hood) Post-Handling

Verify Fume Hood Gather Materials Don PPE Ready Spill Kit Weigh Compound Prepare Solution Keep Container Closed Decontaminate Remove PPE Wash Hands

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling

Cyclohexanecarbohydrazide.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing Cyclohexanecarbohydrazide must be treated as hazardous waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous

waste container.

Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"Cyclohexanecarbohydrazide".

Include the date the waste was first added to the container.

Storage:
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Store waste containers in a designated, secure area away from incompatible materials.

Ensure containers are tightly sealed.

Disposal:

Arrange for the disposal of hazardous waste through a licensed and certified chemical

waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Generate Waste

Segregate Solid & Liquid Waste

Label Containers
(Hazardous Waste, Chemical Name, Date)

Store in Designated Area

Arrange Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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